Cas no 2228-00-4 (5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-)

5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino- structure
2228-00-4 structure
Product Name:5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-
CAS No:2228-00-4
MF:C7H6N4O2
MW:178.14814043045
CID:284972
PubChem ID:259127
Update Time:2025-04-19

5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylicacid, 4-amino-
    • 4-amino-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
    • 4-Amino-5H-pyrrolo< 3,2-d> pyrimidin-7-carbonsaeure
    • AC1L60GP
    • AC1Q5UNO
    • AR-1G0719
    • CTK1A6919
    • NSC88725
    • SureCN9930921
    • 2228-00-4
    • DTXSID40293333
    • SCHEMBL9930921
    • NSC-88725
    • Inchi: 1S/C7H6N4O2/c8-6-5-4(10-2-11-6)3(1-9-5)7(12)13/h1-2,9H,(H,12,13)(H2,8,10,11)
    • InChI Key: RFQLYFHCARVPMK-UHFFFAOYSA-N
    • SMILES: OC(C1=CNC2C(N)=NC=NC=21)=O

Computed Properties

  • Exact Mass: 178.04918
  • Monoisotopic Mass: 178.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.727
  • Boiling Point: 577°C at 760 mmHg
  • Flash Point: 302.7°C
  • Refractive Index: 1.844
  • PSA: 104.89
  • LogP: 0.81950
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